N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-(2-nitrophenyl)acetamide

• IUPAC Name: 2-(2-nitrophenyl)-N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C13H14N4O3S/c1-8(2)12-15-16-13(21-12)14-11(18)7-9-5-3-4-6-10(9)17(19)20/h3-6,8H,7H2,1-2H3,(H,14,16,18)
• InChI Key: GREMSRSBFWREKV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(S1)NC(=O)CC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C13H14N4O3S
• Molecular Weight: 306.34 g/mol

Description

N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-(2-nitrophenyl)acetamide, also known as ITA, is a chemical compound that has been extensively studied for its potential applications in scientific research. ITA is a member of the thiadiazole family, which is known for its diverse range of biological activities.

Mechanism of Action

The mechanism of action of N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-(2-nitrophenyl)acetamide is not fully understood. However, it has been suggested that N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-(2-nitrophenyl)acetamide may exert its biological activities by modulating various signaling pathways in cells. For example, N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-(2-nitrophenyl)acetamide has been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and immune responses. N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-(2-nitrophenyl)acetamide has also been shown to activate the Nrf2 signaling pathway, which is involved in antioxidant responses.
Biochemical and Physiological Effects:
N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-(2-nitrophenyl)acetamide has been shown to have a number of biochemical and physiological effects. For example, N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-(2-nitrophenyl)acetamide has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-(2-nitrophenyl)acetamide has also been shown to increase the activity of antioxidant enzymes such as catalase and superoxide dismutase. In addition, N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-(2-nitrophenyl)acetamide has been shown to induce apoptosis in cancer cells and to inhibit the growth of tumors in animal models.

Advantages and Limitations for Lab Experiments

N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-(2-nitrophenyl)acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize and can be obtained in high purity. It is also stable under a wide range of conditions and can be stored for long periods of time. However, N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-(2-nitrophenyl)acetamide has some limitations for use in lab experiments. It has low solubility in water, which can make it difficult to use in biological assays. In addition, N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-(2-nitrophenyl)acetamide has not been extensively studied for its potential toxicity, so caution should be exercised when handling this compound.

Future Directions

There are several future directions for further research on N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-(2-nitrophenyl)acetamide. One area of interest is the development of N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-(2-nitrophenyl)acetamide-based drugs for the treatment of neurodegenerative diseases. Another area of interest is the study of the molecular mechanisms underlying the biological activities of N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-(2-nitrophenyl)acetamide. In addition, further research is needed to determine the potential toxicity of N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-(2-nitrophenyl)acetamide and to develop safe handling procedures for this compound.

Synthesis Methods

N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-(2-nitrophenyl)acetamide can be synthesized by reacting 5-isopropyl-1,3,4-thiadiazol-2-amine with 2-nitrobenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The product can be purified by column chromatography or recrystallization.

Scientific Research Applications

N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-(2-nitrophenyl)acetamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit anti-inflammatory, antioxidant, and anti-tumor activities. N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-(2-nitrophenyl)acetamide has also been studied for its potential to inhibit the growth of bacteria and fungi. In addition, N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-(2-nitrophenyl)acetamide has been shown to have neuroprotective effects and has been studied for its potential to treat neurodegenerative diseases such as Alzheimer's and Parkinson's.